Cas no 2228654-79-1 (2-1-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine
• CAS No: 2228654-79-1
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 6310365
• PubChem ID: 165617297
• Update Time: 2025-05-20

2-1-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine
• EN300-1806100
• 2228654-79-1
• 2-[1-(1-benzothiophen-3-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C14H17NS/c1-13(2,15)14(7-8-14)11-9-16-12-6-4-3-5-10(11)12/h3-6,9H,7-8,15H2,1-2H3
• InChI Key： WRBKYORXQDBQFI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 231.10817072g/mol
• Monoisotopic Mass: 231.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-1-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine

Compound CAS No. 2228654-79-1: 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine

The compound with CAS No. 2228654-79-1, known as 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety with a cyclopropyl group and an amine functional group. The benzothiophene ring, a heterocyclic aromatic system, contributes to the compound's stability and potential for bioactivity, while the cyclopropyl group introduces strain and reactivity, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective compounds. The incorporation of the cyclopropyl group in this compound enhances its ability to interact with biological targets, such as enzymes and receptors, due to its unique geometric properties. This makes 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine a promising candidate for exploring novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. Advanced techniques such as Suzuki coupling or Stille coupling are often employed to facilitate the formation of the carbon-heteroatom bonds. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have also explored alternative synthetic pathways, including microwave-assisted synthesis and organocatalytic methods, to improve efficiency and scalability.

In terms of applications, benzothiophene-containing compounds have been extensively studied for their potential in medicinal chemistry. For instance, they have shown promise as inhibitors of kinases, which are key enzymes involved in cell signaling pathways. The presence of the amine group in 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine further enhances its ability to act as a hydrogen bond donor, a critical property for drug-receptor interactions. Recent studies have demonstrated that this compound exhibits selective inhibition against certain oncogenic kinases, suggesting its potential as an anti-cancer agent.

Beyond pharmacology, this compound has also found applications in materials science. The aromaticity and conjugation within the benzothiophene ring make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its electronic properties and have reported favorable charge transport characteristics, which could pave the way for its integration into next-generation electronic devices.

The toxicity profile of benzothiophene derivatives has been a subject of interest due to their potential use in therapeutic applications. Recent toxicological studies indicate that 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine exhibits low acute toxicity in preclinical models, which is encouraging for its development as a drug candidate. However, further long-term studies are required to fully assess its safety profile and potential for human use.

In conclusion, CAS No. 2228654-79-1: 2-(1-benzothiophen-3-yl)cyclopropylpropan-2-amine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.